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Compound Name: S
isothiocyanate

Cat. No.: B149028

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the spectroscopic
properties and applications of 5-TRITC (Tetramethylrhodamine-5-isothiocyanate) for
fluorescence microscopy. This document outlines the core photophysical characteristics,
provides detailed experimental protocols for its use, and illustrates key concepts and workflows
through diagrams.

Core Spectroscopic and Photophysical Properties

5-TRITC is a widely used amine-reactive fluorescent dye belonging to the rhodamine family. It
is valued for its bright orange-red fluorescence, good photostability, and high fluorescence
quantum yield.[1] Its isothiocyanate group readily reacts with primary amines on proteins and
other biomolecules to form stable thiourea bonds, making it a reliable tool for labeling
antibodies and other probes for various fluorescence microscopy applications.[2]

Quantitative Data Summary

The following tables summarize the key quantitative data for 5-TRITC, providing a quick
reference for experimental planning.
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Spectroscopic Property Value Solvent/Conditions
Excitation Maximum (Aex) ~555 - 557 nm Varies slightly with solvent
Emission Maximum (Aem) ~576 - 580 nm Varies slightly with solvent
Molar Extinction Coefficient (g) ~87,000 - 100,000 cm~—1M—1 Methanol

Quantum Yield (®) High -

Recommended Laser Line 532 nm or 561 nm -

Recommended Filter Set for Microscopy Wavelength Range

Excitation Filter (Bandpass) ~530 - 560 nm
Dichroic Mirror (Longpass) ~565 - 570 nm cutoff
Emission Filter (Bandpass) ~570 - 620 nm

Principles of Fluorescence

The phenomenon of fluorescence is central to the application of 5-TRITC in microscopy. The
process can be visualized using a Jablonski diagram, which illustrates the electronic and
vibrational states of a molecule.
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Jablonski Diagram for Fluorescence
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Fluorescence Emission
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Indirect Immunofluorescence Workflow
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Microscopy and Imaging
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Fluorescence Microscope Fiter Set Logic for TRITC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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